Cas no 1354925-02-2 (2-amino-5-(3-chlorophenyl)-5-[(3,4,5-trimethoxyphenyl)methyl]-4,5-dihydro-1H-imidazol-4-one)

• Product Name: 2-amino-5-(3-chlorophenyl)-5-[(3,4,5-trimethoxyphenyl)methyl]-4,5-dihydro-1H-imidazol-4-one
• CAS No: 1354925-02-2
• MF: C₁₉H₂₀ClN₃O₄
• MW: 389.832803726196
• MDL: MFCD21334359
• CID: 5217987
• Update Time: 2025-06-08

2-amino-5-(3-chlorophenyl)-5-[(3,4,5-trimethoxyphenyl)methyl]-4,5-dihydro-1H-imidazol-4-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(3-chlorophenyl)-5-[(3,4,5-trimethoxyphenyl)methyl]-4,5-dihydro-1H-imidazol-4-one

• MDL： MFCD21334359
• Inchi： 1S/C19H20ClN3O4/c1-25-14-7-11(8-15(26-2)16(14)27-3)10-19(17(24)22-18(21)23-19)12-5-4-6-13(20)9-12/h4-9H,10H2,1-3H3,(H3,21,22,23,24)
• InChI Key： RESSLQRKUSADKE-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=CC(Cl)=C2)(CC2=CC(OC)=C(OC)C(OC)=C2)C(=O)N1

Additional information on 2-amino-5-(3-chlorophenyl)-5-[(3,4,5-trimethoxyphenyl)methyl]-4,5-dihydro-1H-imidazol-4-one

Introduction to 2-amino-5-(3-chlorophenyl)-5-[(3,4,5-trimethoxyphenyl)methyl]-4,5-dihydro-1H-imidazol-4-one (CAS No. 1354925-02-2)

2-amino-5-(3-chlorophenyl)-5-[(3,4,5-trimethoxyphenyl)methyl]-4,5-dihydro-1H-imidazol-4-one, identified by its CAS number 1354925-02-2, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule features a fused imidazole ring system appended with various aryl and alkyl substituents, making it a promising candidate for further exploration in drug discovery and development.

The chemical structure of this compound comprises a central imidazole core, which is a well-known pharmacophore in many bioactive molecules. The presence of both amino and chloro substituents on the aromatic rings introduces potential sites for hydrogen bonding and electronic interactions with biological targets. Additionally, the 3,4,5-trimethoxyphenyl moiety adds a layer of complexity, as methoxy groups are frequently found in natural products and drug candidates due to their ability to modulate metabolic stability and binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. The imidazol-4-one scaffold is particularly interesting because it has been shown to interact with enzymes and receptors in various therapeutic pathways. For instance, derivatives of imidazolones have demonstrated inhibitory activity against kinases and other enzymes implicated in cancer and inflammatory diseases.

In the context of current research, this compound has been investigated for its potential as an intermediate in the synthesis of more complex pharmacological agents. The 3-chlorophenyl group provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used to construct biaryl structures. These types of modifications are often employed to enhance solubility, bioavailability, and target specificity.

One of the most compelling aspects of this molecule is its structural diversity. The combination of different aromatic rings—such as the 3-chlorophenyl and 3,4,5-trimethoxyphenyl groups—creates a unique chemical profile that may confer distinct biological activities. Such structural diversity is highly valued in drug discovery pipelines, as it allows for the exploration of multiple pharmacological targets simultaneously.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic steps may include condensation reactions to form the imidazole ring system, followed by selective functionalization at various positions on the aromatic rings. Advances in green chemistry have also influenced modern synthetic approaches, emphasizing sustainable methodologies that minimize waste and hazardous byproducts.

From a medicinal chemistry perspective, the amino group serves as a critical feature for further derivatization. Amino acids are fundamental building blocks in biological systems, and linking pharmacophores to amino acid derivatives can enhance drug-like properties such as protease inhibition or receptor binding. Additionally, the presence of both electron-withdrawing (chloro) and electron-donating (methoxy) groups allows for fine-tuning of electronic properties through conjugation effects.

Recent studies have highlighted the importance of scaffold hopping—where chemists deliberately modify the core structure of a lead compound—in order to overcome resistance mechanisms or improve therapeutic efficacy. The imidazol-4-one scaffold is particularly amenable to such modifications due to its modular nature. By systematically altering substituents on the aromatic rings or introducing new heterocycles, researchers can generate libraries of compounds with tailored biological profiles.

The pharmaceutical industry has increasingly recognized the value of computationally derived molecular descriptors in guiding experimental design. Quantum mechanical calculations can predict properties such as lipophilicity (LogP), polar surface area (PSA), and hydrogen bond donor/acceptor counts—all critical parameters for assessing drug-likeness. For instance, 2-amino-5-(3-chlorophenyl)-5-[(3,4,5-trimethoxyphenyl)methyl]-4,5-dihydro-1H-imidazol-4-one exhibits an estimated LogP value within an optimal range for oral bioavailability based on its structural features.

In conclusion, 2-amino-5-(3-chlorophenyl)-5-[(3,4,5-trimethoxyphenyl)methyl]-4,5-dihydro-1H-imidazol-4-one (CAS No. 1354925-02-2) represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its complex architecture offers opportunities for further exploration through synthetic chemistry and computational modeling efforts aimed at identifying novel bioactive agents targeting human diseases.